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Compound of Interest

Compound Name: 15-Iodopentadecanoic acid

Cat. No.: B15277949 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial availability and key

experimental protocols related to 15-Iodopentadecanoic acid. As a crucial molecule in various

research applications, particularly in the field of cardiac imaging, this guide aims to equip

researchers with the necessary information for its acquisition and utilization.

Commercial Availability
Direct commercial suppliers of 15-Iodopentadecanoic acid are not readily identifiable. The

primary route for obtaining this compound is through the synthesis from its commercially

available precursor, Methyl 15-iodopentadecanoate. Several chemical suppliers offer this

methyl ester, and researchers are typically required to perform the final hydrolysis step to yield

the desired fatty acid.

A summary of commercial suppliers for Methyl 15-iodopentadecanoate is provided in the table

below. Please note that availability and product specifications are subject to change and should

be verified directly with the suppliers.
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Supplier Product Name
Catalog
Number

Purity
Available
Quantities

AK Scientific,

Inc.

Methyl 15-

iodopentadecano

ate

3963FX Not specified Inquire

Smolecule

Methyl 15-

iodopentadecano

ate

S15730610 Not specified Inquire

BLD Pharm

Methyl 15-

iodopentadecano

ate

BD139797 Not specified Inquire

Shanghai

Haohong

Scientific Co.,

Ltd.

Pentadecanoic

acid, 15-iodo-,

methyl ester

H26354 Not specified Inquire

Experimental Protocols
Synthesis of 15-Iodopentadecanoic Acid from Methyl 15-
iodopentadecanoate
The following protocol describes a general method for the hydrolysis of a long-chain fatty acid

methyl ester to its corresponding carboxylic acid. This procedure should be adapted and

optimized for the specific scale and laboratory conditions.

Materials:

Methyl 15-iodopentadecanoate

Methanol (reagent grade)

Potassium hydroxide (KOH) or Sodium hydroxide (NaOH)

Hydrochloric acid (HCl), 1M solution
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Hexane or Diethyl ether

Anhydrous sodium sulfate or magnesium sulfate

Round-bottom flask

Reflux condenser

Magnetic stirrer and stir bar

Separatory funnel

Rotary evaporator

Procedure:

Dissolution: Dissolve Methyl 15-iodopentadecanoate in methanol in a round-bottom flask.

The amount of methanol should be sufficient to fully dissolve the ester (e.g., 10-20 mL per

gram of ester).

Saponification: Prepare a solution of KOH or NaOH in methanol (e.g., 1 M). Add a molar

excess of the alkaline solution (typically 2-3 equivalents) to the ester solution.

Reflux: Attach a reflux condenser to the flask and heat the mixture to reflux with stirring. The

reaction is typically monitored by thin-layer chromatography (TLC) until the starting material

is no longer visible (usually 1-4 hours).

Neutralization and Extraction: After cooling to room temperature, acidify the reaction mixture

to a pH of approximately 2 by the dropwise addition of 1M HCl. Transfer the mixture to a

separatory funnel and extract the aqueous phase with hexane or diethyl ether (3 x volume of

the reaction mixture).

Washing: Wash the combined organic extracts with brine (saturated NaCl solution) to

remove any remaining salts and water.

Drying and Evaporation: Dry the organic layer over anhydrous sodium sulfate or magnesium

sulfate, filter, and remove the solvent under reduced pressure using a rotary evaporator.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15277949?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Purification (Optional): The resulting crude 15-Iodopentadecanoic acid can be further

purified by recrystallization or column chromatography if necessary.

Radioiodination of 15-Iodopentadecanoic Acid for
Myocardial Imaging Studies
Radioiodinated fatty acids are valuable tracers for assessing myocardial perfusion and

metabolism. The following is a generalized protocol for the radioiodination of a fatty acid via

isotopic exchange, a common method for this purpose.[1] This procedure must be performed in

a licensed radiochemistry facility with appropriate shielding and safety precautions.

Materials:

15-Iodopentadecanoic acid

Sodium iodide ([¹²³I]NaI or [¹³¹I]NaI) in a suitable buffer

Acetone or other suitable organic solvent

Reaction vial (e.g., a sealed conical vial)

Heating block or oil bath

Thin-layer chromatography (TLC) system for quality control

HPLC system for purification and analysis

Procedure:

Preparation: In a shielded hot cell, dissolve a small amount of 15-Iodopentadecanoic acid
in acetone in a reaction vial.

Radioiodide Addition: Add the desired activity of sodium iodide ([¹²³I]NaI or [¹³¹I]NaI) to the

vial.

Isotopic Exchange Reaction: Seal the vial and heat it at an elevated temperature (e.g., 100-

150°C) for a specified period (e.g., 15-30 minutes). The optimal temperature and time will

need to be determined empirically.
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Quality Control: After cooling, spot a small aliquot of the reaction mixture onto a TLC plate

and develop it in an appropriate solvent system to determine the radiochemical purity and

identify the presence of unreacted radioiodide.

Purification: Purify the radioiodinated product using high-performance liquid chromatography

(HPLC) to separate it from unreacted starting material and free radioiodide.

Formulation: The purified radioiodinated 15-Iodopentadecanoic acid is then formulated in a

physiologically compatible buffer for in vivo administration.
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Caption: Workflow for the synthesis of 15-Iodopentadecanoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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